molecular formula C4H2F8O B1303418 1,1,2,3,3,3-Hexafluoropropyl difluoromethyl ether CAS No. 56860-85-6

1,1,2,3,3,3-Hexafluoropropyl difluoromethyl ether

Cat. No. B1303418
CAS RN: 56860-85-6
M. Wt: 218.04 g/mol
InChI Key: WSIIYENBWBHASS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,1,2,3,3,3-Hexafluoropropyl difluoromethyl ether is a volatile anesthetic. It inhibits the activation of inflammatory neutrophil and granulocyte in human blood during simulated extracorporeal circulation. It also serves as an antibacterial and is used as an inhalational anaesthetic for induction and maintenance of general anesthesia .


Molecular Structure Analysis

The molecular formula of 1,1,2,3,3,3-Hexafluoropropyl difluoromethyl ether is C4H2F8O. The InChI representation of the molecule is InChI=1S/C4H2F8O/c5-1(3(8,9)10)4(11,12)13-2(6)7/h1-2H and the canonical SMILES representation is C(C(OC(F)F)(F)F)(C(F)(F)F)F .


Physical And Chemical Properties Analysis

The molecular weight of 1,1,2,3,3,3-Hexafluoropropyl difluoromethyl ether is 218.04 g/mol. It has a topological polar surface area of 9.2 Ų. It has no hydrogen bond donors and 9 hydrogen bond acceptors. It has 3 rotatable bonds .

Scientific Research Applications

Organic Synthesis Solvent

This compound is widely employed as a solvent in organic synthesis due to its non-flammability and non-toxic nature. Its unique chemical properties make it an excellent medium for various reactions in organic chemistry .

Synthesis of Organofluorine Compounds

It has proven valuable as a reagent in synthesizing organofluorine compounds. These compounds have significant applications in pharmaceuticals, agrochemicals, and materials science due to their enhanced stability and bioactivity .

Pharmaceutical Applications

As a pharmaceutical agent, this ether is used as a volatile anesthetic. It inhibits the activation of inflammatory neutrophil and granulocyte in human blood during simulated extracorporeal circulation. It also serves as an antibacterial agent and is used as an inhalational anaesthetic for induction and maintenance of general anesthesia .

Proteomics Research

The compound is utilized in proteomics research. Proteomics involves the large-scale study of proteins, particularly their structures and functions. The compound’s properties may aid in the stabilization or solubilization of proteins during analysis .

Alternative to Chlorofluorocarbons

It is developed as an alternative to replace ozone-depleting chlorofluorocarbons (CFCs). The compound’s structure allows it to perform similar functions without the environmental impact associated with CFCs .

Continuous Production Process Development

There has been development in continuous processes for producing this ether by reacting a liquid mixture of potassium hydroxide and methanol with gaseous hexafluoropropene in microstructured devices. This advancement could lead to more efficient production methods for this valuable compound .

Each application highlights the versatility and importance of 1,1,2,3,3,3-Hexafluoropropyl difluoromethyl ether in various scientific fields.

Santa Cruz Biotechnology - 1,1,2,3,3,3-Hexafluoropropyl difluoromethyl ether Santa Cruz Biotechnology - CAS 56860-85-6 Baidu Scholar - Metabolism Study ResearchSpace@UKZN - Continuous Process Production Thermo Fisher Scientific - Fluoromethyl 1,1,1,3,3,3-hexafluoroisopropyl ether

Safety and Hazards

The safety and hazards of 1,1,2,3,3,3-Hexafluoropropyl difluoromethyl ether are not directly mentioned in the search results. More detailed information about the safety and hazards of this compound might be found in specialized chemical safety databases or literature .

properties

IUPAC Name

1-(difluoromethoxy)-1,1,2,3,3,3-hexafluoropropane
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C4H2F8O/c5-1(3(8,9)10)4(11,12)13-2(6)7/h1-2H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WSIIYENBWBHASS-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C(C(OC(F)F)(F)F)(C(F)(F)F)F
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C4H2F8O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID30380842
Record name Difluoromethyl 2H-perfluoropropyl ether
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30380842
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

218.04 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

1,1,2,3,3,3-Hexafluoropropyl difluoromethyl ether

CAS RN

56860-85-6
Record name Difluoromethyl 2H-perfluoropropyl ether
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID30380842
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 56860-85-6
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
1,1,2,3,3,3-Hexafluoropropyl difluoromethyl ether
Reactant of Route 2
Reactant of Route 2
1,1,2,3,3,3-Hexafluoropropyl difluoromethyl ether
Reactant of Route 3
1,1,2,3,3,3-Hexafluoropropyl difluoromethyl ether

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.